Cas no 1805523-32-3 (4-Chloro-5-fluoropyridine-2-sulfonyl chloride)
4-Chloro-5-fluoropyridine-2-sulfonyl chloride is a highly reactive sulfonyl chloride derivative, primarily utilized as a key intermediate in organic synthesis and pharmaceutical applications. Its distinct structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances its utility in selective functionalization reactions. The sulfonyl chloride group enables efficient nucleophilic substitutions, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfur-containing compounds. This compound is particularly advantageous in medicinal chemistry for the development of bioactive molecules due to its ability to introduce sulfonyl functionalities with precision. Its stability under controlled conditions ensures reliable handling in synthetic workflows.
1805523-32-3 structure
Product Name:4-Chloro-5-fluoropyridine-2-sulfonyl chloride
CAS No:1805523-32-3
MF:C5H2Cl2FNO2S
MW:230.044281482697
CID:4802894
Update Time:2025-06-07
4-Chloro-5-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 4-Chloro-5-fluoropyridine-2-sulfonyl chloride
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- Inchi: 1S/C5H2Cl2FNO2S/c6-3-1-5(12(7,10)11)9-2-4(3)8/h1-2H
- InChI Key: VBUUESZDWYIPNZ-UHFFFAOYSA-N
- SMILES: ClS(C1C=C(C(=CN=1)F)Cl)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 253
- XLogP3: 1.9
- Topological Polar Surface Area: 55.4
4-Chloro-5-fluoropyridine-2-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010403-250mg |
4-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1805523-32-3 | 95% | 250mg |
$960.40 | 2022-04-01 | |
| Alichem | A029010403-1g |
4-Chloro-5-fluoropyridine-2-sulfonyl chloride |
1805523-32-3 | 95% | 1g |
$2,750.25 | 2022-04-01 |
4-Chloro-5-fluoropyridine-2-sulfonyl chloride Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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